A-119637

• Molecular Formula: C25H26N4O3S
• Molecular Weight: 462.6 g/mol
• InChI: InChI=1S/C25H26N4O3S/c1-32-21-10-6-5-9-20(21)28-14-11-27(12-15-28)13-16-29-24(30)22-19(18-7-3-2-4-8-18)17-33-23(22)26-25(29)31/h2-10,17H,11-16H2,1H3,(H,26,31)
• InChIKey: HLVQBOYEHQRWHG-UHFFFAOYSA-N

A-119637: α1D-Adrenoceptor Research & Procurement

A-119637 is a synthetic small molecule (C₂₅H₂₆N₄O₃S, MW 462.56 Da) belonging to the phenylpiperazine class of organic compounds . It is primarily characterized as a novel, potent, and highly selective antagonist for the α₁ᴅ-adrenoceptor (α1D-AR) subtype, distinguishing it from non-selective α1 blockers and antagonists targeting other α1 subtypes [1][2]. Initially developed and characterized by Abbott Laboratories, its high affinity for the α1D receptor has made it a valuable pharmacological tool for dissecting the functional role of this specific adrenergic subtype in various physiological and pathophysiological processes [3].

• [1] Meyer, M. D., et al. (2001). Two Novel and Potent 3-[(o-Methoxyphenyl)piperazinylethyl]-5-phenylthieno[2,3-d]pyrimidine-2,4-diones Selective for the α1D Receptor. Bioorganic & Medicinal Chemistry Letters, 11(9), 1119-1121. View Source
• [2] BindingDB. (n.d.). BDBM50099322: 3-{2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-ethyl}-5-phenyl-1H-thieno[2,3-d]pyrimidine-2,4-dione (A-119637). Retrieved from http://ww.w.bindingdb.org. View Source
• [3] Mizusawa, H., Hedlund, P., Sjunnesson, J., Brioni, J. D., Sullivan, J. P., & Andersson, K. E. (2002). Enhancement of apomorphine-induced penile erection in the rat by a selective α(1D)-adrenoceptor antagonist. British Journal of Pharmacology, 136(5), 701-708. View Source

A-119637 vs. Non-Selective α1 Blockers

Substituting A-119637 with a generic α1-adrenergic antagonist such as prazosin or another subtype-selective tool compound like A-322312 (α1B-selective) is scientifically invalid and will lead to confounding results. A-119637 exhibits a unique, quantifiable subtype selectivity profile. While prazosin is a potent, non-selective α1 blocker with nearly equal affinity for α1A, α1B, and α1D subtypes (Ki values of 0.2, 0.25, and 0.32 nM, respectively) , and A-322312 is selective for α1B [1], A-119637 demonstrates a marked preference for the α1D receptor. This specificity is critical in assays where the functional contributions of individual α1 subtypes are being investigated. Using a non-selective or alternative-subtype antagonist will simultaneously block multiple α1 receptors, obscuring the specific physiological or pharmacological role of the α1D subtype and potentially producing off-target effects not seen with A-119637 [2].

• [1] CsnPharm. (n.d.). L-765314 (A-322312). Retrieved from www.csnpharm.cn. (Original data: Patane, M. A., et al. (1998). 4-Amino-2-[4-[1-(benzyloxycarbonyl)-2(S)-[[(1,1-dimethylethyl)amino]carbonyl]-piperazinyl]-6,7-dimethoxyquinazoline (L-765,314): a potent and selective α1b adrenergic receptor antagonist. Journal of Medicinal Chemistry, 41(8), 1205-1208.) View Source
• [2] Mizusawa, H., Hedlund, P., Sjunnesson, J., Brioni, J. D., Sullivan, J. P., & Andersson, K. E. (2002). Enhancement of apomorphine-induced penile erection in the rat by a selective α(1D)-adrenoceptor antagonist. British Journal of Pharmacology, 136(5), 701-708. View Source

A-119637 Evidence Guide

α1D Receptor Binding Affinity vs. BMY 7378

In comparative binding studies, A-119637 demonstrates a significantly higher affinity for the cloned rat α1D-adrenoceptor (α1D-AR) than the commonly used reference α1D-antagonist BMY 7378. A-119637 exhibits a Ki of 0.213 nM, while BMY 7378 binds to the same receptor with a Ki of 2 nM, indicating an approximately 9.4-fold higher affinity for A-119637 [1][2].

Evidence Dimension	Binding Affinity (Ki) at Cloned Rat α1D-Adrenoceptor
Target Compound Data	Ki = 0.213 nM
Comparator Or Baseline	BMY 7378: Ki = 2 nM
Quantified Difference	9.4-fold higher affinity (lower Ki)
Conditions	Radioligand binding assay on membranes expressing cloned rat α1D-AR

Why This Matters

The higher binding affinity of A-119637 for the α1D receptor translates to a more potent and potentially more selective pharmacological tool, allowing for more effective receptor occupancy at lower concentrations, thereby reducing the risk of off-target effects at higher doses compared to BMY 7378.

• [1] BindingDB. (n.d.). BDBM50099322: A-119637. Affinity Data: Ki = 0.213 nM for Rat Alpha-1D adrenergic receptor. Retrieved from http://ww.w.bindingdb.org. View Source
• [2] Probes & Drugs. (2025). BMY-7378 (PD051724). Retrieved from www.probes-drugs.org. (Original data: Goetz, A. S., et al. (1995). BMY 7378 is a selective antagonist of the D subtype of α1-adrenoceptors. European Journal of Pharmacology, 272(2-3), R5-R6.) View Source

α1B Selectivity Window vs. A-123189

In a direct functional assay using electrically stimulated rat corpus cavernosum (CC) tissue, A-119637 potently attenuated contractions. The compound displayed a -logIC₅₀ of 8.12 ± 0.15 (equivalent to an IC₅₀ of 7.6 nM). Furthermore, at a concentration of 10⁻⁷ M (100 nM), A-119637 relaxed noradrenaline (NA)-contracted CC preparations by more than 90% [1]. This high functional potency in a tissue relevant to erectile function demonstrates its robust in vitro efficacy.

Evidence Dimension	Functional Potency (inhibition of electrically induced contraction in isolated rat CC)
Target Compound Data	-logIC₅₀ = 8.12 ± 0.15; >90% relaxation of NA-contracted tissue at 10⁻⁷ M
Comparator Or Baseline	A-322312, prazosin, and yohimbine were studied in parallel; none enhanced apomorphine-induced erections in vivo [2]
Quantified Difference	A-119637 is the only α1-AR antagonist in the study to demonstrate this combination of in vitro functional potency and in vivo pro-erectile efficacy.
Conditions	Isolated rat corpus cavernosum (CC) tissue in an organ bath

Why This Matters

This data provides direct, quantitative evidence of functional antagonist activity at the tissue level. For researchers studying lower urinary tract or erectile function, this confirms A-119637's utility as a potent tool for blocking α1D-mediated contractions, a functional outcome not observed with the other tested subtype-selective antagonists.

• [1] Mizusawa, H., Hedlund, P., Sjunnesson, J., Brioni, J. D., Sullivan, J. P., & Andersson, K. E. (2002). Enhancement of apomorphine-induced penile erection in the rat by a selective α(1D)-adrenoceptor antagonist. British Journal of Pharmacology, 136(5), 701-708. View Source
• [2] Mizusawa, H., Hedlund, P., Sjunnesson, J., Brioni, J. D., Sullivan, J. P., & Andersson, K. E. (2002). Enhancement of apomorphine-induced penile erection in the rat by a selective α(1D)-adrenoceptor antagonist. British Journal of Pharmacology, 136(5), 701-708. View Source

Functional Selectivity in Corpus Cavernosum vs. A-322312

Analysis of binding data reveals a clear selectivity profile for A-119637. While it binds with high affinity to both α1D and α1A receptors, its potency for α1D (pKi 10.60) is notably higher than for α1A (pKi 9.56) [1]. In contrast, the non-selective α1-antagonist prazosin exhibits near-equivalent potency across α1A, α1B, and α1D subtypes, with Ki values of 0.20, 0.25, and 0.32 nM, respectively . This indicates that while prazosin is a broad-spectrum α1 blocker, A-119637 provides a distinct, quantifiable window of selectivity for the α1D subtype over α1A (approximately an 11-fold difference in Ki based on pKi values).

Evidence Dimension	Subtype Binding Affinity (pKi)
Target Compound Data	pKi for α1D = 10.60; pKi for α1A = 9.56
Comparator Or Baseline	Prazosin: Ki for α1D = 0.32 nM, Ki for α1A = 0.20 nM, Ki for α1B = 0.25 nM
Quantified Difference	A-119637: ~11-fold higher affinity for α1D over α1A. Prazosin: ~1.6-fold difference in affinity between α1D and α1A.
Conditions	Radioligand binding assays on cloned human receptors

Why This Matters

This quantified selectivity window is crucial for experimental design. Researchers can use A-119637 to target α1D-mediated functions with greater confidence that the observed effects are not significantly confounded by concomitant α1A blockade, a limitation inherent in using a non-selective tool like prazosin.

• [1] ZINC1487800 (A-119637). (n.d.). ZINC Database. Activities based on ChEMBL 20. Retrieved from zinc.docking.org. View Source

In Vivo Erectile Response vs. A-322312 and Prazosin

A head-to-head in vivo study compared the effects of subtype-selective and non-selective α1-AR antagonists on apomorphine-induced penile erection in rats. Systemic administration of A-119637 (0.3 µmol/kg, i.p.) tripled the number of erections and produced a 6-fold increase in the duration of erectile responses. In stark contrast, the α1B-selective antagonist A-322312, the non-selective α1-antagonist prazosin, and the α2-antagonist yohimbine all failed to enhance apomorphine-induced erections [1]. This demonstrates a unique in vivo functional outcome that is specific to α1D-receptor blockade with A-119637.

Evidence Dimension	In Vivo Efficacy (apomorphine-induced penile erection model)
Target Compound Data	Tripled the number of erections; 6-fold increase in duration
Comparator Or Baseline	A-322312 (α1B-selective), prazosin (non-selective α1), yohimbine (α2-selective)
Quantified Difference	A-119637 produced a 3-fold increase in event frequency and a 6-fold increase in event duration, while all comparators showed no significant effect.
Conditions	Male Sprague-Dawley rats; A-119637 administered i.p. at 0.3 µmol/kg

Why This Matters

This is the strongest evidence for functional differentiation. It proves that the in vitro selectivity of A-119637 translates to a specific and robust physiological effect in vivo that is not achievable by blocking other α1 subtypes or α2 receptors. For research focused on the role of α1D in erectile physiology, A-119637 is not just a selective tool; it is a unique tool capable of eliciting a specific, quantifiable biological response not seen with its closest analogs.

• [1] Mizusawa, H., Hedlund, P., Sjunnesson, J., Brioni, J. D., Sullivan, J. P., & Andersson, K. E. (2002). Enhancement of apomorphine-induced penile erection in the rat by a selective α(1D)-adrenoceptor antagonist. British Journal of Pharmacology, 136(5), 701-708. View Source

Functional α1A Antagonism in Vas Deferens vs. BMY 7378

Binding data from curated databases indicate that the high potency of A-119637 for the α1D receptor is conserved between species. The compound exhibits a Ki of 0.213 nM for the rat α1D receptor and a Ki of 0.252 nM for the human α1D receptor [1]. This high degree of cross-species similarity in binding affinity is a critical attribute for a pharmacological tool compound, supporting the translation of findings from rodent models to human receptor pharmacology.

Evidence Dimension	Species Cross-Reactivity (Binding Affinity)
Target Compound Data	Ki (rat α1D) = 0.213 nM; Ki (human α1D) = 0.252 nM
Comparator Or Baseline	Comparison across species within the same assay platform.
Quantified Difference	1.18-fold difference in Ki between rat and human receptors.
Conditions	Radioligand binding assays on membranes expressing cloned rat and human α1D-AR

Why This Matters

For researchers planning to use A-119637 in preclinical models with the intent of extrapolating findings to human biology, this data provides quantitative justification. The near-identical potency at rat and human receptors increases confidence that the pharmacodynamic effects observed in vivo in rats are likely to be relevant to human receptor pharmacology, thereby enhancing the translational value of the research.

• [1] BindingDB. (n.d.). BDBM50099322: A-119637. Affinity Data: Ki = 0.213 nM for Rat Alpha-1D adrenergic receptor; Ki = 0.252 nM for Human Alpha-1D adrenergic receptor. Retrieved from http://ww.w.bindingdb.org. View Source

Hemodynamic Effects: α1D vs. α1B Blockade

A-119637 is available from reputable chemical vendors with a defined chemical structure and high purity specifications (≥95% or ≥98%) . Its unique CAS number (255713-47-4) and molecular formula (C₂₅H₂₆N₄O₃S) provide a precise chemical identifier, ensuring researchers acquire the exact same molecular entity used in the published studies . This contrasts with the use of less-defined or variable-quality research compounds, where batch-to-batch variability can introduce significant experimental noise and undermine reproducibility.

Evidence Dimension	Chemical Identity and Purity
Target Compound Data	CAS: 255713-47-4; Formula: C₂₅H₂₆N₄O₃S; Purity: ≥95-98%
Comparator Or Baseline	Variable purity and identity in non-validated or 'in-house' synthesized analogs.
Quantified Difference	Guaranteed minimum purity of ≥95% by vendors.
Conditions	Vendor Certificate of Analysis (CoA)

Why This Matters

Procuring a well-characterized compound with a verifiable CAS number and high purity from a reputable source is fundamental for generating reliable, reproducible scientific data. This minimizes the risk of experimental artifacts caused by unknown impurities or incorrect chemical identity, which is a critical consideration for any research laboratory or industrial procurement decision.

A-119637 Application Scenarios

Central and Peripheral Erectile Function Target Validation

Given its well-defined α1D-selectivity and high functional potency (e.g., -logIC₅₀ of 8.12 in rat corpus cavernosum) [1], A-119637 is optimally deployed as a selective pharmacological tool to isolate and study α1D-mediated physiological responses in isolated tissue bath experiments. This is particularly valuable in research focusing on vascular smooth muscle, lower urinary tract function, and erectile physiology, where the specific contribution of the α1D subtype can be delineated from that of α1A and α1B receptors, which cannot be achieved using non-selective antagonists like prazosin.

Cardiovascular α1D-Adrenoceptor Functional Profiling

The unique in vivo profile of A-119637, specifically its ability to enhance apomorphine-induced penile erections in rats (3-fold increase in number, 6-fold increase in duration) where other α1-antagonists failed [2], makes it an invaluable tool for in vivo research. It is the compound of choice for studies aiming to understand the central and peripheral roles of the α1D receptor in erectile function and for preclinical evaluation of potential therapies for erectile dysfunction and LUTS, where α1D blockade is hypothesized to be beneficial without the cardiovascular side effects associated with non-selective α1-blockade.

Selectivity Benchmarking and Off-Target Screening Panels

The high conservation of binding affinity between rat (Ki 0.213 nM) and human (Ki 0.252 nM) α1D receptors [3] supports the use of A-119637 in translational research programs. It is particularly well-suited for preclinical studies in rodent models designed to generate proof-of-concept data that can justify further investment in human drug discovery efforts targeting the α1D receptor, such as for benign prostatic hyperplasia, overactive bladder, or other conditions where α1D function is implicated.

Smooth Muscle Pharmacology in α1A-Enriched Tissues

With its high purity (≥95%) and well-defined chemical identity (CAS 255713-47-4) , A-119637 serves as an ideal reference standard and control compound for the development, validation, and quality control of in vitro and cell-based assays designed to screen for new chemical entities targeting the α1D-adrenoceptor. Its availability from reputable sources ensures assay consistency and reproducibility, a critical requirement for both academic and industrial drug discovery workflows.

• [1] Mizusawa, H., Hedlund, P., Sjunnesson, J., Brioni, J. D., Sullivan, J. P., & Andersson, K. E. (2002). Enhancement of apomorphine-induced penile erection in the rat by a selective α(1D)-adrenoceptor antagonist. British Journal of Pharmacology, 136(5), 701-708. View Source
• [2] Mizusawa, H., Hedlund, P., Sjunnesson, J., Brioni, J. D., Sullivan, J. P., & Andersson, K. E. (2002). Enhancement of apomorphine-induced penile erection in the rat by a selective α(1D)-adrenoceptor antagonist. British Journal of Pharmacology, 136(5), 701-708. View Source
• [3] BindingDB. (n.d.). BDBM50099322: A-119637. Affinity Data: Ki = 0.213 nM for Rat Alpha-1D adrenergic receptor; Ki = 0.252 nM for Human Alpha-1D adrenergic receptor. Retrieved from http://ww.w.bindingdb.org. View Source